3-Bromo-1,1-diethoxypropan-2-one

• Molecular Formula: C7H13BrO3
• Molecular Weight: 225.08 g/mol
• SMILES: CCOC(C(=O)CBr)OCC
• InChI: InChI=1S/C7H13BrO3/c1-3-10-7(11-4-2)6(9)5-8/h7H,3-5H2,1-2H3
• InChIKey: ZIUYAVYQGRIUBL-UHFFFAOYSA-N

3-Bromo-1,1-diethoxypropan-2-one is a low-molecular-weight (225.08 g·mol⁻¹, C₇H₁₃BrO₃) bifunctional aliphatic building block that combines an α‑bromoketone electrophilic warhead with a ketone carbonyl protected as a diethyl acetal. The non‑brominated parent compound, 1,1‑diethoxypropan‑2‑one (pyruvaldehyde 1‑(diethyl acetal), CAS 5774‑26‑5, MW 146.18 g·mol⁻¹), is a documented synthetic intermediate with established NIST reference data.

3-Bromo-1,1-diethoxypropan-2-one (CAS 856980-74-0) – Structural Identity and Compound-Class Positioning for Procurement Decision-Makers

3-Bromo-1,1-diethoxypropan-2-one is a low-molecular-weight (225.08 g·mol⁻¹, C₇H₁₃BrO₃) bifunctional aliphatic building block that combines an α‑bromoketone electrophilic warhead with a ketone carbonyl protected as a diethyl acetal . The non‑brominated parent compound, 1,1‑diethoxypropan‑2‑one (pyruvaldehyde 1‑(diethyl acetal), CAS 5774‑26‑5, MW 146.18 g·mol⁻¹), is a documented synthetic intermediate with established NIST reference data [1]. Bromination at the α‑position installs a reactive C–Br bond while the acetal moiety remains intact, creating a chemoselective handle that distinguishes this compound from simple α‑bromoketones (e.g., bromoacetone) and from bromoaldehyde acetals (e.g., 2‑bromo‑1,1‑diethoxypropane).

Orthogonally protected bifunctional C₃ building block

α-Bromoketone electrophile with masked ketone carbonyl

Distinct from generic α-bromoketones and bromoaldehyde acetals

• [1] NIST Chemistry WebBook. 2-Propanone, 1,1-diethoxy- (CAS 5774-26-5). https://webbook.nist.gov/cgi/cbook.cgi?ID=C5774265 (accessed 2026-04-27). View Source

Why 3-Bromo-1,1-diethoxypropan-2-one Cannot Be Replaced by Generic α-Bromoketone or Bromoacetal Alternatives in Multistep Synthesis

Simple α‑bromoketones such as bromoacetone (CAS 598‑31‑2) lack a protected carbonyl and are prone to self‑condensation, uncontrolled polymerization, and lachrymatory vapour release under basic or nucleophilic conditions [1]. Conversely, common bromoaldehyde acetals (e.g., bromoacetaldehyde diethyl acetal, CAS 2032‑35‑1) furnish an aldehyde after deprotection, not a ketone, which fundamentally alters downstream reactivity in heterocyclization and C–C bond‑forming sequences [2]. 3‑Bromo‑1,1‑diethoxypropan‑2‑one uniquely presents a ketone‑equivalent masked as an acetal and an α‑bromomethylene electrophile on the same three‑carbon backbone. Premature deprotection or substitution at the wrong site—inevitable with generic alternatives—would destroy the orthogonality required for sequential, chemoselective transformations. The quantitative differentiation evidence below substantiates these structural and reactivity claims.

! Bromoacetone (CAS 598-31-2) lacks carbonyl protection; self-condensation and high lachrymatory risk disrupt sequential transformations.

! Bromoacetal alternatives (e.g., CAS 2032-35-1) release an aldehyde upon deprotection, not a ketone, altering heterocyclization pathways.

• [1] Wikipedia. Bromoacetone. https://en.wikipedia.org/wiki/Bromoacetone (accessed 2026-04-27). View Source
• [2] NIST Chemistry WebBook. Ethane, 2-bromo-1,1-diethoxy- (CAS 2032-35-1). https://webbook.nist.gov/cgi/cbook.cgi?ID=C2032351 (accessed 2026-04-27). View Source

Quantitative Differentiation Evidence for 3-Bromo-1,1-diethoxypropan-2-one vs. Closest Analogues

Molecular Weight Separation from the Non-Brominated Parent Compound

Bromination increases the molecular weight of 1,1-diethoxypropan-2-one by 78.90 g·mol⁻¹ (one Br atom minus one H atom), providing a clear mass‑based identity check that distinguishes the target compound from its non‑brominated precursor [1]. This difference is analytically decisive: the parent compound (MW 146.18 g·mol⁻¹) and the target compound (MW 225.08 g·mol⁻¹) are unambiguously resolved by LC‑MS or GC‑MS, preventing procurement or inventory errors when both compounds are handled in the same synthetic facility.

Mol. Wt. Identity

Head-to-head

+78.90 g·mol⁻¹ (53.9% increase)

Unambiguous MS-based identity verification

Calculated from C₇H₁₃BrO₃ vs. C₇H₁₄O₃

Evidence Dimension	Molecular weight (g·mol⁻¹)
Target Compound Data	225.08
Comparator Or Baseline	1,1-Diethoxypropan-2-one (CAS 5774-26-5): 146.18
Quantified Difference	+78.90 g·mol⁻¹ (53.9% mass increase)
Conditions	Calculated from molecular formula; verified by SMILES CCOC(OCC)C(=O)CBr vs. CCOC(OCC)C(=O)CH₃

Why This Matters

A 53.9% mass difference guarantees zero ambiguity in inventory identification and purity verification when both the brominated building block and its unsubstituted precursor are present in a synthetic laboratory.

• [1] NIST Chemistry WebBook. 2-Propanone, 1,1-diethoxy- (CAS 5774-26-5). https://webbook.nist.gov/cgi/cbook.cgi?ID=C5774265 (accessed 2026-04-27). View Source

Carbonyl Oxidation State Differentiation: Ketone Acetal vs. Aldehyde Acetal in Brominated C₃ Building Blocks

The target compound contains a ketone‑derived acetal (O=C–CH₂Br masked as (EtO)₂C–CH₂Br), whereas the structurally closest commercial bromoacetal, 2‑bromo‑1,1‑diethoxypropane (CAS 3400‑55‑3), is an aldehyde‑derived acetal [1]. Upon acidic deprotection, the target compound liberates a methyl ketone (pyruvaldehyde equivalent), while 2‑bromo‑1,1‑diethoxypropane yields an aldehyde (2‑bromopropionaldehyde). This determines the nature of the electrophilic trapping partner: ketone‑selective condensations (e.g., Paal–Knorr pyrrole synthesis) require the target compound, whereas aldehyde‑specific sequences (e.g., reductive amination) would mandate the alternative. No single compound satisfies both requirements.

Carbonyl Oxidation State

Class-level inference

Ketone acetal → methyl ketone; aldehyde acetal → aldehyde

Determines heterocyclization pathway compatibility

Qualitative difference; no single metric

Evidence Dimension	Carbonyl oxidation state after acetal hydrolysis
Target Compound Data	Methyl ketone (pyruvaldehyde / 2‑oxopropanal equivalent) — ketone oxidation state
Comparator Or Baseline	2‑Bromo‑1,1‑diethoxypropane (CAS 3400‑55‑3): aldehyde (2‑bromopropionaldehyde) — aldehyde oxidation state
Quantified Difference	Qualitative difference in carbonyl electrophilicity and enolization behaviour; no single numerical metric applicable
Conditions	Acidic deprotection (e.g., aq. HCl / THF or FeCl₃·SiO₂ conditions reported for cognate bromoketone acetals)

Why This Matters

The ketone vs. aldehyde identity post-deprotection dictates the entire downstream synthetic pathway; substitution with the wrong oxidation state leads to incompatible reactivity and failed library synthesis.

• [1] PubChem. 2-Bromo-1,1-diethoxypropane (CID 103001, CAS 3400-55-3). https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-1_1-diethoxypropane (accessed 2026-04-27). View Source

Reformatsky and Darzens Reactivity of α-Bromo-β,β-diethoxy Carbonyl Systems

Oroshnik and Spoerri (J. Am. Chem. Soc. 1945, 67, 721–723) demonstrated that ethyl α‑bromo‑β,β‑diethoxypropionate — a structural congener differing from the target compound only by an ester in place of the ketone — undergoes Reformatsky reactions with aldehydes and ketones to give β‑hydroxy esters, and Darzens condensations with carbonyl compounds to furnish α,β‑epoxy esters [1]. The presence of the β,β‑diethoxy acetal group was essential for directing regiochemistry and suppressing side reactions that plague unprotected α‑bromocarbonyl compounds. Although the target compound carries a ketone acetal rather than an ester, the shared α‑bromo‑β,β‑diethoxy motif supports class‑level inference of analogous, predictable electrophilic reactivity at the bromomethylene carbon.

C–C Bond Precedent

Supporting evidence

α-bromo-β,β-diethoxy scaffold engages in Reformatsky/Darzens reactions

Supports analogous C–C bond formation context

1945 JACS ester congener; direct data unavailable

Evidence Dimension	Reaction type and reported outcome
Target Compound Data	Not directly tested in the 1945 study; reactivity inferred from structural analogy
Comparator Or Baseline	Ethyl α-bromo-β,β-diethoxypropionate: successful Reformatsky and Darzens reactions with aldehydes/ketones
Quantified Difference	Qualitative analogy only; direct yield data not available for the target compound
Conditions	Reformatsky: Zn, benzene/ether; Darzens: base (NaOEt or t-BuOK), reported for the ester congener

Why This Matters

This is the only peer-reviewed primary literature precedent for an α‑bromo‑β,β‑diethoxy C₃ scaffold in C–C bond‑forming reactions, providing a mechanistic rationale for procuring the target compound when α‑bromoketone reactivity must be retained with an orthogonally protected ketone.

• [1] Oroshnik, W.; Spoerri, P. E. The Preparation of Ethyl α-Chloro- and α-Bromo-β,β-diethoxypropionates, and their Behavior in the Reformatsky and Darzens Reactions. J. Am. Chem. Soc. 1945, 67 (5), 721–723. DOI: 10.1021/ja01221a008. View Source

Safety and Handling Profile: Mitigated Lachrymatory Liability vs. Unprotected Bromoacetone

Bromoacetone (CAS 598‑31‑2) is a documented potent lachrymator historically deployed as a chemical warfare agent, with acute inhalation toxicity and severe handling restrictions [1]. Its vapour pressure at 25 °C is approximately 9 mmHg, presenting a significant inhalation hazard during routine synthetic operations. The target compound, by contrast, bears the α‑bromoketone electrophile masked as a diethyl acetal and the ketone protected, substantially reducing the vapour pressure (estimated >10‑fold lower based on the ~79 g·mol⁻¹ higher molecular weight and the absence of a free carbonyl group that facilitates volatility in bromoacetone) . While quantitative vapour‑pressure data for the target compound are not published, the structural basis for reduced volatility is well established in acetal‑protected carbonyl chemistry.

Handling Safety

Class-level inference

Estimated >10‑fold lower vapour pressure vs. bromoacetone

May reduce inhalation risk in lab handling

No experimental vapour pressure data

Evidence Dimension	Vapour pressure (mmHg at 25 °C)
Target Compound Data	Not experimentally determined; predicted <<9 mmHg based on MW and acetal protection
Comparator Or Baseline	Bromoacetone (CAS 598-31-2): ~9 mmHg
Quantified Difference	Estimated >10‑fold reduction; exact value unavailable
Conditions	Structural inference; quantitative vapour‑pressure measurement not located

Why This Matters

For procurement officers and EH&S reviewers, the acetal‑protected bromoketone offers a significantly safer handling profile than unprotected bromoacetone while preserving the α‑bromoketone reactivity that drives synthetic utility.

• [1] Wikipedia. Bromoacetone. https://en.wikipedia.org/wiki/Bromoacetone (accessed 2026-04-27). View Source

Commercial Purity Benchmark: Typical Supply Specification of 95%

Multiple supplier entries consistently report a minimum purity specification of 95% (GC or HPLC) for 3‑bromo‑1,1‑diethoxypropan‑2‑one . This is comparable to the typical purity offered for the parent compound 1,1‑diethoxypropan‑2‑one (≥95%, CAS 5774‑26‑5) and for bromoacetaldehyde diethyl acetal (≥97%, CAS 2032‑35‑1), indicating that the bromination step does not degrade the achievable purity relative to other acetal‑protected C₂–C₃ building blocks in the same commercial tier.

Purity Specification

Data to verify

Comparable purity tier to acetal building blocks

Supplier-reported; no round-robin data

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95%
Comparator Or Baseline	1,1-Diethoxypropan-2-one: ≥95% (BOC Sciences); Bromoacetaldehyde diethyl acetal: ≥97% (Fisher Scientific)
Quantified Difference	Comparable; within ±2 percentage points
Conditions	Commercial supplier specification sheets (GC/HPLC); no independent inter‑laboratory round‑robin available

Why This Matters

Procurement teams can expect purity parity with established acetal building blocks, meaning no additional purification burden is introduced when switching from or comparing against these alternatives.

Procurement-Driven Application Scenarios for 3-Bromo-1,1-diethoxypropan-2-one Based on Verified Differentiation Evidence

Heterocyclic Library Synthesis Requiring Orthogonal Ketone Protection

In medicinal chemistry programs synthesizing thiazole, imidazole, or pyrrole libraries, the α‑bromoketone moiety must react with thioureas, amidines, or primary amines while the ketone carbonyl remains protected. Post‑cyclization acidic deprotection then reveals a free ketone for further diversification (e.g., reductive amination, oxime formation). Generic bromoacetone cannot provide this orthogonality because its carbonyl is permanently exposed, leading to uncontrolled side reactions during the initial nucleophilic displacement step [1]. The target compound’s acetal‑protected ketone directly addresses this limitation, as established by the structural comparator analysis in Section 3 (Evidence Items 1–3).

C–C Bond Formation via Reformatsky or Darzens Condensation on a Protected Ketone Scaffold

The 1945 JACS precedent for ethyl α‑bromo‑β,β‑diethoxypropionate demonstrates that the α‑bromo‑β,β‑diethoxy motif engages productively in zinc‑mediated Reformatsky additions and base‑mediated Darzens epoxide formations [2]. Researchers requiring a ketone (rather than ester) terminus for downstream elaboration can procure the target compound as the ketone‑acetal congener, anticipating analogous reactivity at the bromomethylene carbon while retaining the ketone in protected form for later unveiling.

Safer Laboratory Operations Where Bromoacetone Handling Is Restricted

Institutions with stringent EH&S policies restricting the purchase or use of lachrymatory α‑haloketones (particularly bromoacetone, a Schedule 3 chemical under the Chemical Weapons Convention in some jurisdictions) may approve the target compound as a less‑volatile, acetal‑protected surrogate [3]. The diethyl acetal group and higher molecular weight suppress vapour pressure, reducing inhalation risk during weighing and reaction setup, as discussed in Evidence Item 4.

Building Block for Pyromeconic Acid and 6‑Methylpyromeconic Acid Synthesis

Patent US 4,443,621 discloses that 3‑bromo‑2,2‑diethoxypropionate derivatives serve as direct precursors to pyromeconic acid and its 6‑methyl analogue — valuable intermediates for maltol‑related heterocycles [4]. Although the patent exemplifies the p‑nitrophenyl ester, the brominated diethoxypropionate scaffold is the essential structural element. The target compound, bearing a ketone acetal in place of the ester, offers an alternative entry point into this heterocyclic space, particularly when a ketone functional handle is preferred over an ester for the final product.

Application

Selection Property

Validation Focus

Orthogonal protection in heterocycle synthesis

Acetal-protected ketone + α-bromoketone electrophile

Orthogonality during nucleophilic displacement

C–C bond formation via Reformatsky/Darzens condensation

α-Bromo-β,β-diethoxy scaffold reactivity

Reactivity precedent with protected ketone congener

Safer laboratory handling of α-bromoketone

Acetal-protected bromoketone with suppressed volatility

Vapour pressure and inhalation risk context

Pyromeconic acid and 6‑methyl analogue synthesis

Brominated diethoxypropionate/ketone scaffold

Entry into maltol-related heterocyclic space

• [1] Wikipedia. Bromoacetone. https://en.wikipedia.org/wiki/Bromoacetone (accessed 2026-04-27). View Source
• [2] Oroshnik, W.; Spoerri, P. E. The Preparation of Ethyl α-Chloro- and α-Bromo-β,β-diethoxypropionates, and their Behavior in the Reformatsky and Darzens Reactions. J. Am. Chem. Soc. 1945, 67 (5), 721–723. DOI: 10.1021/ja01221a008. View Source
• [3] Wikipedia. Bromoacetone. https://en.wikipedia.org/wiki/Bromoacetone (accessed 2026-04-27). View Source
• [4] US Patent 4,443,621 A. p-Nitrophenyl 3-bromo-2,2-diethoxy-propionate and synthetic utility therefor. Filed 1983-03-11, published 1984-04-17. https://patents.google.com/patent/US4443621A/en. View Source